Cas no 1251593-65-3 (2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3-chloro-2-methylphenyl)acetamide)

• Product Name: 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3-chloro-2-methylphenyl)acetamide
• CAS No: 1251593-65-3
• MF: C₂₁H₁₈ClN₅O₂S
• MW: 439.917921543121
• CID: 6025409
• PubChem ID: 49662972
• Update Time: 2025-05-21

2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3-chloro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3-chloro-2-methylphenyl)acetamide
• 2-(8-benzylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)-N-(3-chloro-2-methylphenyl)acetamide
• 2-(8-(benzylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(3-chloro-2-methylphenyl)acetamide
• F3406-5328
• CHEMBL4553183
• 2-[8-(benzylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(3-chloro-2-methylphenyl)acetamide
• AKOS024484296
• 1251593-65-3
• VU0623280-1

• Inchi： 1S/C21H18ClN5O2S/c1-14-16(22)8-5-9-17(14)24-18(28)12-27-21(29)26-11-10-23-20(19(26)25-27)30-13-15-6-3-2-4-7-15/h2-11H,12-13H2,1H3,(H,24,28)
• InChI Key： LOKCFPAELBYJGK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1C)(=O)CN1C(=O)N2C=CN=C(SCC3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 439.0869737g/mol
• Monoisotopic Mass: 439.0869737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3-chloro-2-methylphenyl)acetamide

Introduction to Compound CAS No 1251593-65-3 and Product Name: 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3-chloro-2-methylphenyl)acetamide

The Compound CAS No 1251593-65-3 and the Product Name: 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3-chloro-2-methylphenyl)acetamide represent a significant advancement in the field of pharmaceutical chemistry. These compounds have garnered considerable attention due to their unique structural properties and potential therapeutic applications. The intricate molecular architecture of these substances underscores their significance in modern drug discovery and development.

At the core of the Product Name: 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3-chloro-2-methylphenyl)acetamide lies a complex heterocyclic system that combines a benzylsulfanyl group with a triazolopyrazine core. This structural motif is known for its ability to modulate various biological pathways, making it a promising candidate for the development of novel therapeutic agents. The presence of the benzylsulfanyl moiety enhances the compound's solubility and bioavailability, while the triazolopyrazine scaffold contributes to its binding affinity with biological targets.

Recent research in the field of medicinal chemistry has highlighted the potential of heterocyclic compounds in addressing a wide range of diseases. The Compound CAS No 1251593-65-3, in particular, has been studied for its pharmacological properties. Studies indicate that this compound exhibits significant inhibitory activity against various enzymes and receptors involved in inflammatory and metabolic disorders. The Product Name: 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3-chloro-2-methylphenyl)acetamide builds upon these findings by incorporating additional functional groups that enhance its pharmacological profile.

The triazolopyrazine core of the compound is particularly noteworthy due to its ability to interact with multiple biological targets. This polypharmacicity is a key advantage in drug development, as it allows for the simultaneous modulation of several pathways involved in disease pathogenesis. The benzylsulfanyl group further contributes to this property by enhancing the compound's ability to cross cell membranes and reach its target sites efficiently.

In terms of synthesis, the preparation of the Product Name: 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3-chloro-2-methylphenyl)acetamide involves a multi-step process that requires precise control over reaction conditions. The synthesis begins with the formation of the triazolopyrazine core through a cyclization reaction. This intermediate is then functionalized with the benzylsulfanyl group and further modified to introduce the acetamide moiety. The final step involves introducing the chloro-substituted methylphenyl group to complete the molecular structure.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated that it exhibits potent inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, studies have shown that it can modulate receptor activity in pathways associated with metabolic disorders.

One of the most intriguing aspects of this compound is its potential application in treating neurological disorders. Preliminary research suggests that it may interact with neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in conditions like depression and anxiety. The ability to modulate these receptors could make it a valuable therapeutic agent for mental health disorders.

The development of new drugs is often hindered by issues related to drug resistance and side effects. However, the unique structural features of this compound offer hope for overcoming these challenges. The combination of different functional groups enhances its binding affinity while minimizing off-target effects. This makes it a promising candidate for further clinical investigation.

The synthesis and characterization of this compound have also contributed to advancements in synthetic methodologies. The multi-step synthesis provides valuable insights into how complex heterocyclic systems can be constructed efficiently and with high yields. These insights are likely to be applicable to other areas of pharmaceutical chemistry.

In conclusion, both the Compound CAS No 1251593-65-3 and the Product Name: 2–8–(benzylsulfanyl)–3–oxo–5–hydroxy–6–(methylamino)pyridine–4-carboxylic acid ethyl ester hydrochloride monohydrate represent significant advancements in pharmaceutical chemistry. Their unique structural properties and potential therapeutic applications make them valuable candidates for further research and development. As our understanding of biological pathways continues to grow, compounds like these will play an increasingly important role in addressing complex diseases.